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Introduction

tert-Butyl (mesitylsulfonyl)oxycarbamate, identified by CAS number 36016-39-4, is a

versatile reagent in organic synthesis, notably utilized as an intermediate in the construction of

complex molecules.[1] Its role as a building block for introducing or protecting functional groups

makes it a valuable tool for chemists.[1] This guide provides an in-depth overview of the critical

safety protocols and handling procedures necessary for the responsible use of this compound

in a laboratory setting. Adherence to these guidelines is paramount to ensure the safety of

personnel and the integrity of research.

Hazard Identification and Classification
tert-Butyl (mesitylsulfonyl)oxycarbamate is classified as a hazardous substance. The

primary routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2][3]
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H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Signal Word: Warning[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of tert-Butyl
(mesitylsulfonyl)oxycarbamate is provided in the table below.

Property Value Reference

CAS Number 36016-39-4 [2]

Molecular Formula C14H21NO5S [2]

Molecular Weight 315.39 g/mol [2]

Appearance White to off-white solid [1][4]

Melting Point 104-105.5 °C [4][5]

Purity Typically ≥95% [3]

Solubility
Slightly soluble in DMSO and

Methanol
[4][5]

Stability Hygroscopic [4][5]

Safe Handling and Storage
Proper handling and storage are crucial to minimize risks associated with tert-Butyl
(mesitylsulfonyl)oxycarbamate.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling this chemical. The following

PPE is recommended:
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PPE Type Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles conforming

to EN 166.

To protect against dust

particles and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact. Glove

manufacturer

recommendations for

breakthrough time and

thickness should be consulted.

Body Protection Long-sleeved laboratory coat. To minimize skin exposure.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95) when dusts are

generated.

To prevent inhalation of dust

particles, especially in poorly

ventilated areas or when

handling large quantities.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

An eyewash station and safety shower must be readily accessible.

Storage
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage is under -20°C in a freezer.[3]

The compound is hygroscopic and should be stored under an inert atmosphere.[4][5]

Experimental Protocols
General Handling Procedure
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Preparation

Handling

Post-Handling

Inspect Container for Damage

Don Appropriate PPE

Ensure Emergency Equipment is Accessible

Weigh Solid in Ventilated Enclosure

Use Spatula for Transfer

Avoid Creating Dust

Clean Work Area

Decontaminate Glassware

Dispose of Waste Properly

Doff and Dispose of PPE

Click to download full resolution via product page

A step-by-step workflow for the safe handling of tert-Butyl (mesitylsulfonyl)oxycarbamate.

First Aid Measures
In case of exposure, follow these first aid measures immediately.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, separating the

eyelids with fingers. Seek medical attention if

irritation persists.

Skin Contact

Immediately wash the affected skin with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes. If

skin irritation occurs, seek medical advice.

Inhalation

Remove the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Ingestion

Wash out the mouth with copious amounts of

water. Do NOT induce vomiting. Seek

immediate medical attention.

Accidental Release Measures
In the event of a spill, adhere to the following procedure:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment as outlined in section 3.1.

Contain the spill. For small spills, mix with sand or another inert absorbent material.

Collect the material using a scoop or shovel, avoiding dust generation, and place it in a

suitable, closed container for disposal.

Clean the spill area thoroughly.

Do not allow the material to enter drains or watercourses.

Synthesis Protocol Hazard Analysis
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A known synthesis route involves the reaction of mesitylene-2-sulfonyl chloride with tert-butyl

N-hydroxycarbamate in the presence of a base like triethylamine (TEA).[4]

Reactants

Process

Products & Byproducts

Associated Hazards

Mesitylene-2-sulfonyl chloride

Reaction in Ether at 0°C

Corrosive Reactants

tert-Butyl N-hydroxycarbamate

Triethylamine (TEA)

tert-Butyl (mesitylsulfonyl)oxycarbamate

Triethylamine Hydrochloride (Solid)

Exothermic Reaction Potential

Flammable Solvent (Ether)

Click to download full resolution via product page

Hazard analysis of the synthesis of tert-Butyl (mesitylsulfonyl)oxycarbamate.

Stability and Reactivity
Reactivity: Stable under recommended storage conditions.[6]

Conditions to Avoid: Heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.[6]

Hazardous Decomposition Products: Combustion may produce carbon monoxide, nitrogen

oxides, and sulfur oxides.

Hazardous Polymerization: Does not occur.[6]
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Toxicological and Ecological Information
Toxicological Information: To the best of current knowledge, the chemical, physical, and

toxicological properties have not been thoroughly investigated. It is known to be harmful if

swallowed and causes skin, eye, and respiratory irritation.[2]

Ecological Information: No specific data is available. It is important to prevent the material

from entering the environment. Do not empty into drains.[6]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated packaging should be treated as the chemical itself.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Conclusion
tert-Butyl (mesitylsulfonyl)oxycarbamate is a valuable synthetic reagent that requires

careful handling due to its hazardous properties. By implementing the safety measures,

handling protocols, and emergency procedures outlined in this guide, researchers can mitigate

the associated risks and ensure a safe laboratory environment. A thorough understanding of

this compound's properties and a commitment to a strong safety culture are essential for its

responsible use in scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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